Cas no 1557529-55-1 (N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine)

• Product Name: N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine
• CAS No: 1557529-55-1
• MF: C₁₁H₁₄F₃N₃
• MW: 245.24417257309
• CID: 4701919
• Update Time: 2025-07-20

N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-1-yl)-3-(trifluoromethyl)-pyridin-2-amine
• N-(piperidin-1-yl)-3-(trifluoromethyl)pyridin-2-amine
• N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine

• Inchi： 1S/C11H14F3N3/c12-11(13,14)9-5-4-6-15-10(9)16-17-7-2-1-3-8-17/h4-6H,1-3,7-8H2,(H,15,16)
• InChI Key： SYONDJBPYOYRBG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1NN1CCCCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 28.2

Additional information on N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine

Research Brief on N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine (CAS: 1557529-55-1)

N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine (CAS: 1557529-55-1) is a promising small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its piperidine and trifluoromethylpyridine moieties, has shown potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its synthesis, pharmacological properties, and potential applications in drug discovery, particularly in targeting protein kinases and other enzyme families implicated in various diseases.

The synthesis of N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine has been optimized in recent publications, with a focus on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its preparation, achieving a yield of over 85% under mild conditions. The trifluoromethyl group in the compound is of particular interest, as it often enhances metabolic stability and binding affinity to biological targets, making it a valuable feature in drug design.

Pharmacological evaluations of N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine have revealed its inhibitory activity against several kinase targets, including members of the JAK and PI3K families. In vitro assays demonstrated IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization. Additionally, its pharmacokinetic properties, such as solubility and membrane permeability, have been characterized in preclinical models, showing favorable profiles for oral administration.

Recent applications of this compound extend beyond kinase inhibition. A 2024 study in ACS Chemical Biology reported its use as a chemical probe to investigate protein-protein interactions in cancer signaling pathways. The compound's ability to selectively bind to certain protein domains has opened new avenues for understanding disease mechanisms and identifying novel therapeutic targets. Furthermore, computational modeling studies have predicted additional off-target effects, which could be leveraged for repurposing in other indications.

In conclusion, N-Piperidin-1-yl-3-(trifluoromethyl)pyridin-2-amine represents a versatile scaffold in medicinal chemistry with demonstrated potential in multiple areas of drug discovery. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and explore its therapeutic applications. Future directions may include the development of derivatives with improved selectivity and potency, as well as investigations into combination therapies with existing drugs.